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Compound of Interest

Compound Name: Sco-peg4-nhs

Cat. No.: B12377889

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-hydroxysuccinimide (NHS) esters are widely used reagents in bioconjugation for covalently

linking molecules to primary amines on proteins, antibodies, and other biomolecules.[1][2][3]

The SCo-PEG4-NHS reagent is a heterobifunctional linker that contains an amine-reactive

NHS ester and a cyclooctyne (SCo) moiety. This reagent allows for the straightforward labeling

of biomolecules with a click-chemistry handle, which can then be used in strain-promoted

alkyne-azide cycloaddition (SPAAC) reactions.

The NHS ester reaction is highly efficient at a physiological to slightly basic pH (7.2-8.5).[1][4]

However, once the desired labeling of the target molecule is complete, any excess, unreacted

SCo-PEG4-NHS reagent must be neutralized or "quenched." This quenching step is critical to

prevent nonspecific labeling of other amine-containing molecules in subsequent steps,

ensuring the purity and specificity of the final conjugate. This document provides a detailed

guide to effectively quenching SCo-PEG4-NHS reactions.
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The SCo-PEG4-NHS reagent reacts with primary amines (e.g., the ε-amino group of lysine) on

a biomolecule to form a stable amide bond. After this labeling reaction, a quenching agent,

which is a small molecule containing a primary amine, is added in excess. This agent rapidly

reacts with and consumes any remaining SCo-PEG4-NHS, preventing further labeling.
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Step 1: Labeling Reaction

Step 2: Quenching Reaction

Biomolecule-NH₂

SCo-PEG4-Biomolecule
(Stable Amide Bond)

 reacts with

SCo-PEG4-NHS

NHS (byproduct)

releases

Excess SCo-PEG4-NHS

Quenched SCo-PEG4
(Inactive)

 reacts with

Quenching Agent
(e.g., Tris, Glycine)

Bioconjugation Workflow

1. Labeling Reaction
(Biomolecule + SCo-PEG4-NHS)

2. Add Quenching Reagent
(e.g., 50 mM Tris)

3. Incubate
(15-30 min at RT)

4. Purification
(Desalting Column / Dialysis)

5. Purified SCo-Labeled
Biomolecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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